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Compound of Interest

Compound Name: 2-Methyl-4-(methylthio)phenol

CAS No.: 3795-76-4

Cat. No.: B1605104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This guide provides a comprehensive technical overview of 2-Methyl-4-(methylthio)phenol, a
sulfur-containing aromatic compound of interest in various chemical and pharmaceutical

research fields. As a substituted phenol, its unique structural features—a hydroxyl group, a

methyl group, and a methylthio group on a benzene ring—confer specific chemical reactivity

and potential biological activity. This document delves into the core chemical principles,

synthesis, analytical characterization, and prospective applications of this molecule, aiming to

equip researchers and drug development professionals with the foundational knowledge

required for its effective utilization.

Molecular Structure and Physicochemical
Properties
2-Methyl-4-(methylthio)phenol, with the CAS Number 3795-76-4, possesses a distinct

molecular architecture that dictates its physical and chemical behavior. The presence of a
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hydroxyl group makes it a weak acid and susceptible to electrophilic substitution on the

aromatic ring. The methyl group at the ortho position and the methylthio group at the para

position further influence the electron density distribution and steric accessibility of the ring.

Table 1: Physicochemical Properties of 2-Methyl-4-(methylthio)phenol

Property Value Source

Molecular Formula C₈H₁₀OS [1]

Molecular Weight 154.23 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Purity >97% [1]

Storage Temperature 2-8°C [1]

SMILES Code CC1=CC(SC)=CC=C1O [3]

These properties are fundamental for designing synthetic routes, planning purification

procedures, and understanding the compound's behavior in various experimental settings.

Synthesis of 2-Methyl-4-(methylthio)phenol
The synthesis of 2-Methyl-4-(methylthio)phenol typically involves the introduction of a

methylthio group onto a 2-methylphenol (o-cresol) backbone. While a definitive, detailed

protocol for this specific isomer is not readily available in the provided search results, a general

approach can be inferred from the synthesis of related compounds. A plausible synthetic

strategy would involve the electrophilic substitution of o-cresol.

A conceptual synthetic workflow is presented below. It is important to note that this is a

generalized representation and would require experimental optimization.
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Figure 1: Conceptual workflow for the synthesis of 2-Methyl-4-(methylthio)phenol.

Step-by-Step Conceptual Protocol:
It is crucial to emphasize that this is a theoretical protocol and requires thorough experimental

validation and safety assessment before implementation.

Reaction Setup: In a well-ventilated fume hood, a solution of o-cresol in a suitable anhydrous

solvent (e.g., dichloromethane) is prepared in a round-bottom flask equipped with a magnetic

stirrer and an inert atmosphere (e.g., nitrogen or argon).

Catalyst Addition: A Lewis acid catalyst (e.g., aluminum chloride) is added to the reaction

mixture.

Thiolating Agent Addition: The thiolating agent, such as methylsulfenyl chloride or dimethyl

disulfide, is added dropwise to the stirred solution at a controlled temperature. The reaction

is monitored by a suitable technique like Thin Layer Chromatography (TLC).

Quenching: Upon completion, the reaction is carefully quenched by the addition of water or a

dilute acid solution.

Extraction: The organic layer is separated, and the aqueous layer is extracted with an

organic solvent. The combined organic layers are washed with brine and dried over an

anhydrous drying agent (e.g., sodium sulfate).

Purification: The crude product is purified using column chromatography on silica gel to

isolate the desired 2-Methyl-4-(methylthio)phenol.
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Analytical Characterization
The unambiguous identification and purity assessment of 2-Methyl-4-(methylthio)phenol rely

on a combination of spectroscopic techniques. Each method provides unique insights into the

molecule's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR Spectroscopy: The proton NMR spectrum of 2-Methyl-4-(methylthio)phenol is
expected to show distinct signals for the aromatic protons, the methyl protons, the methylthio

protons, and the hydroxyl proton. The chemical shifts and coupling patterns of the aromatic

protons would confirm the 1,2,4-substitution pattern.

¹³C NMR Spectroscopy: The carbon NMR spectrum will provide information on the number of

unique carbon environments in the molecule, further confirming its structure. The chemical

shifts of the carbon atoms are influenced by the nature of the attached functional groups.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 2-Methyl-4-(methylthio)phenol is expected to exhibit characteristic absorption

bands:

A broad O-H stretching band in the region of 3200-3600 cm⁻¹, characteristic of the phenolic

hydroxyl group.

C-H stretching vibrations for the aromatic and methyl groups.

C=C stretching vibrations of the aromatic ring.

A C-S stretching band, which is typically weaker.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification. The mass spectrum of 2-Methyl-4-
(methylthio)phenol would show a molecular ion peak corresponding to its molecular weight.

The fragmentation pattern can provide clues about the stability of different parts of the

molecule.

Potential Applications in Research and Drug
Development
While specific applications for 2-Methyl-4-(methylthio)phenol in drug development are not

extensively documented in the provided search results, its chemical structure suggests several

areas of potential interest for researchers.

As a Synthetic Building Block
The presence of multiple reactive sites—the hydroxyl group, the aromatic ring, and the sulfur

atom—makes 2-Methyl-4-(methylthio)phenol a potentially valuable building block in

medicinal chemistry. It can serve as a starting material for the synthesis of more complex

molecules with potential therapeutic properties. For instance, the aminophenol moiety is a

privileged structure in medicinal chemistry, and derivatives of this compound could be explored

for various biological activities[4].

Antioxidant and Biological Activity
Phenolic compounds are well-known for their antioxidant properties, which are attributed to

their ability to scavenge free radicals. The presence of the electron-donating methyl and

methylthio groups on the phenol ring may modulate its antioxidant potential. Further research is

warranted to evaluate the antioxidant efficacy of 2-Methyl-4-(methylthio)phenol.

Additionally, substituted phenols and sulfur-containing compounds are known to exhibit a wide

range of biological activities, including enzyme inhibition[5][6]. The unique combination of

functional groups in 2-Methyl-4-(methylthio)phenol makes it a candidate for screening

against various enzymatic targets in drug discovery programs.
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Figure 2: Potential areas of investigation for the biological activity of 2-Methyl-4-
(methylthio)phenol.

Safety and Handling
2-Methyl-4-(methylthio)phenol is a chemical that should be handled with appropriate safety

precautions in a laboratory setting.

Table 2: GHS Hazard Information

Hazard Statement Description Source

H315 Causes skin irritation [1]

H319 Causes serious eye irritation [1]

H335 May cause respiratory irritation [1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray[1].

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing[1].
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It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling

this compound. Standard laboratory safety practices, including the use of personal protective

equipment (gloves, safety glasses, and a lab coat), are essential. All work should be conducted

in a well-ventilated fume hood.

Conclusion
2-Methyl-4-(methylthio)phenol is a fascinating molecule with a rich potential for exploration in

synthetic chemistry, materials science, and drug discovery. This guide has provided a

foundational understanding of its chemical structure, properties, and potential applications.

Further in-depth experimental investigation is necessary to fully elucidate its synthetic

pathways, detailed spectral characteristics, and biological profile. As a versatile building block,

2-Methyl-4-(methylthio)phenol represents a valuable tool for researchers and scientists

working at the forefront of chemical and pharmaceutical innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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